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Compound of Interest

Compound Name: Tetraallyl pyromellitate

CAS No.: 13360-98-0

Cat. No.: B085713 Get Quote

Executive Summary
Tetraallyl Pyromellitate (TAP) (CAS: 13360-98-0) represents a specialized class of aromatic

allyl esters utilized primarily as a crosslinking agent and refractive index (RI) modifier in

advanced optical polymers. Unlike standard aliphatic allyl monomers (e.g., CR-39/ADC), TAP

incorporates a rigid benzene-1,2,4,5-tetracarboxylate core. This architecture confers two critical

advantages: significantly enhanced electron density for higher refractive index and a tetra-

functional crosslinking capability that elevates thermal stability (

) and mechanical modulus.

This guide details the physicochemical properties, optical theory, and fabrication protocols for

integrating TAP into high-performance optical resins.

Part 1: Molecular Architecture & Optical Physics
The utility of TAP in optical engineering is derived directly from its molecular structure. To

understand its application, one must analyze it through the Lorentz-Lorenz equation, which

relates refractive index (

) to molecular polarizability (

) and molar volume (
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):

Structural Advantages
Aromatic Core (Polarizability): The central benzene ring provides a system of delocalized

-electrons. This high electron mobility increases the mean molecular polarizability (

), directly boosting the refractive index compared to aliphatic chains found in standard
acrylics or allyl carbonates.

High Crosslink Density (Volume Reduction): With four reactive allyl groups, TAP forms a

tightly knit 3D network upon polymerization. This "densification" reduces the free volume (

) of the polymer matrix.

Result: The combination of increased

and decreased

allows TAP-modified resins to achieve refractive indices in the 1.56 – 1.60 range,
significantly higher than the standard 1.498 of Poly(allyl diglycol carbonate).

Visualization: Structure-Property Relationship
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Figure 1: Causal relationship between TAP molecular features and resulting optical/thermal

properties.

Part 2: Physicochemical Data[1][2]
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The following data consolidates specific properties for Tetraallyl Pyromellitate and its

polymeric targets.

Property Value / Description Relevance

Chemical Name
Tetraallyl 1,2,4,5-

benzenetetracarboxylate
IUPAC Identity

CAS Number 13360-98-0 Registry Verification

Molecular Formula Stoichiometry

Molecular Weight 414.41 g/mol Formulation Calculations

Physical State Waxy Solid / Viscous Liquid
Requires melt-blending in

hosts

Melting Point ~70–80°C (Est.) Processing Temperature limit

Refractive Index (Monomer) Pre-cure optical check

Refractive Index (Polymer) Target optical performance

Abbe Number ~35 - 40
Chromatic Aberration

(Dispersion)

Note: Pure TAP yields a brittle polymer. It is best used as a co-monomer (10-40 wt%) with CR-

39 or flexible urethane acrylates to balance RI with impact resistance.

Part 3: Experimental Protocol
Protocol: Fabrication of High-Index Optical Monoliths
Objective: Synthesize a transparent, high-index optical flat using TAP as a modifier for Allyl

Diglycol Carbonate (ADC/CR-39).

1. Materials & Equipment
Monomer A: Allyl Diglycol Carbonate (Base Resin).

Monomer B: Tetraallyl Pyromellitate (TAP) (RI Modifier).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b085713?utm_src=pdf-body
https://www.benchchem.com/product/b085713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiator: Diisopropyl peroxydicarbonate (IPP) (Low temp) or Benzoyl Peroxide (BPO) (High

temp).

Equipment: Vacuum oven, glass molds with silicone gaskets, magnetic stirrer (heated).

2. Preparation Workflow
Monomer Purification: Ensure TAP is free of inhibitors. If solid, gently melt at 85°C.

Blending:

Mix CR-39 (70 wt%) and TAP (30 wt%) in a heated vessel at 60°C until optically clear.

Why: TAP increases the aromatic content. 30% is a safe starting point to boost RI without

causing excessive brittleness.

Initiator Addition:

Cool mixture to 40°C.

Add 3.0 wt% IPP (filtered). Stir for 15 mins.

Critical: Do not add IPP above 45°C to prevent premature gelation (runaway exotherm).

Degassing:

Apply vacuum (<5 mmHg) for 20 minutes.

Mechanism: Oxygen inhibits radical polymerization. Failure to degas results in "tacky"

surfaces and bubbles.

3. Curing Cycle (The Trommsdorff Control)
Optical resins require a slow temperature ramp to manage the Gel Effect (auto-acceleration),

which causes striations (optical distortion).
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Stage Temperature Duration Purpose

Gelation 40°C 4 Hours
Slow radical initiation;

establish network.

Ramp 1
40°C

60°C
10 Hours

Linear ramp to

maintain constant

reaction rate.

Hard Cure 70°C 2 Hours
Drive conversion

>95%.

Post-Cure 90°C 1 Hour
Maximize crosslinking

density (RI boost).

Annealing Cool to 25°C 2 Hours

Relieve internal stress

(birefringence

reduction).

Visualization: Polymerization Workflow
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Figure 2: Step-by-step fabrication workflow for TAP-modified optical resins.
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Part 4: Application Engineering & Troubleshooting
Tuning Refractive Index
Researchers can modulate the final RI by adjusting the TAP/CR-39 ratio.

0% TAP: RI = 1.498 (Standard CR-39).

20% TAP: RI

1.53 (Mid-index).

40% TAP: RI

1.56 (High-index).

Trade-off: As TAP concentration increases, the Abbe number (dispersion) decreases (more

chromatic aberration) and the material becomes more brittle.

Common Failure Modes
Optical Striations (Schlieren):

Cause: Incomplete mixing or thermal gradients during curing.

Fix: Increase mixing time and reduce the temperature ramp rate (e.g., 1°C/hour).

Yellowing:

Cause: Oxidation of the aromatic ring or excessive initiator.

Fix: Cure under nitrogen atmosphere or add UV stabilizers (HALS).

Premature Release (Pre-release):

Cause: Excessive shrinkage due to high crosslink density of TAP.

Fix: Use a flexible adhesion promoter or reduce TAP concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Tetramethyl pyromellitate | C14H14O8 | CID 69455 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Tetraoctyl pyromellitate | C42H70O8 | CID 21895707 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Tetraallyl Pyromellitate (TAP) for High-
Index Optical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085713#tetraallyl-pyromellitate-refractive-index-for-
optical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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